Cas no 7008-26-6 (Dichlorisone)

• Product Name: Dichlorisone
• CAS No: 7008-26-6
• MF: C₂₁H₂₆Cl₂O₄
• MW: 413.334744930267
• CID: 572085
• PubChem ID: 20054892
• Update Time: 2025-04-19

Dichlorisone Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9,11-dichloro-17,21-dihydroxy-, (11b)-
• Dichlorisone
• (8S,9R,10S,11S,13S,14S,17R)-9,11-dichloro-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• 2251209
• Dichlorisonum
• Diclorisona
• UNII-AMW2MRV3OT
• (11beta)-9,11-Dichloro-17,21-dihydroxypregna-1,4-diene-3,20-dione
• SCHEMBL81297
• 9.ALPHA.,11.BETA.-DICHLORO-17.ALPHA.,21-DIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE
• Dichlorisone [INN]
• Dichlorisonum [INN-Latin]
• EINECS 230-283-8
• DTXSID10220353
• DICHLORISONE [MI]
• AMW2MRV3OT
• Dichlorisone (INN)
• Diclorisona [INN-Spanish]
• Q27274011
• 7008-26-6
• NS00037004
• 9,11beta-Dichloro-17,21-dihydroxypregna-1,4-diene-3,20-dione
• D07814
• 9ALPHA,11BETA-DICHLORO-17ALPHA,21-DIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE
• Diclorisona (INN-Spanish)
• CZJXBZPJABCCRQ-BULBTXNYSA-N
• DTXCID10142844
• Dichlorisonum (INN-Latin)
• diclorisone

• Inchi： 1S/C21H26Cl2O4/c1-18-7-5-13(25)9-12(18)3-4-15-14-6-8-20(27,17(26)11-24)19(14,2)10-16(22)21(15,18)23/h5,7,9,14-16,24,27H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,18-,19-,20-,21-/m0/s1
• InChI Key： CZJXBZPJABCCRQ-BULBTXNYSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1CC[C@](C(CO)=O)([C@@]1(C)C[C@@H]2Cl)O)=O)C

Computed Properties

• Exact Mass: 412.12100
• Monoisotopic Mass: 412.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.37
• Boiling Point: 586.4°C at 760 mmHg
• Flash Point: 308.4°C
• Refractive Index: 1.607
• PSA: 74.60000
• LogP: 3.16550
• Specific Rotation: D20 +134° (pyridine)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids